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Compound of Interest

Compound Name: Uranium-235

Cat. No.: B1209698

An In-depth Technical Guide to the Spontaneous Fission of Uranium-235

This technical guide provides a comprehensive overview of the spontaneous fission (SF) of
Uranium-235 (U-235), tailored for researchers, scientists, and professionals in related fields.
The document details the quantitative characteristics of this decay process, outlines the
experimental methodologies used for its measurement, and illustrates the relevant nuclear
decay pathways.

Quantitative Data Summary

The spontaneous fission of Uranium-235 is an exceedingly rare decay mode, significantly
overshadowed by alpha decay. The following table summarizes the key quantitative data
associated with this phenomenon. Calculations for the Spontaneous Fission Partial Half-Life
and the Spontaneous Fission Rate are derived from the Total Half-Life and the Spontaneous
Fission Branching Ratio.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1209698?utm_src=pdf-interest
https://www.benchchem.com/product/b1209698?utm_src=pdf-body
https://www.benchchem.com/product/b1209698?utm_src=pdf-body
https://www.benchchem.com/product/b1209698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Parameter Value Reference
Total Half-Life (T1/2) 7.04 x 108 years [1112]
] Alpha (a) Decay to Thorium-
Primary Decay Mode [2][3]
231
Spontaneous Fission
_ _ 7.2x10-9 % [3]
Branching Ratio
Spontaneous Fission Partial
] ~9.8 x 1017 years Calculated
Half-Life
Spontaneous Fission Rate ~8.0 x 10-4 fissions/kg-s Calculated from[3][4]

Nuclear Decay Pathways of Uranium-235

Uranium-235 undergoes radioactive decay primarily through the emission of an alpha particle.
[2][3] Spontaneous fission, where the nucleus splits into two smaller nuclei and releases
neutrons without external influence, represents a minor decay branch.[1][5] The diagram below

illustrates these competing decay pathways.
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Caption: Decay pathways of Uranium-235.

Experimental Protocols

The measurement of the spontaneous fission rate of U-235 is challenging due to its extremely
low probability. The foundational experiments and general methodologies rely on the direct
counting of fission events from a known quantity of material over an extended period.
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Pioneering Discovery

The first evidence of spontaneous fission was reported by Soviet physicists Georgy Flyorov
and Konstantin Petrzhak.[5] Their experiment involved:

o Apparatus: An ionization chamber was used to detect the energetic fission fragments.

» Methodology: They observed fission signals in uranium samples even in the absence of an
external neutron source. To eliminate the possibility of cosmic ray-induced fission, they
moved their apparatus 60 meters underground into the Moscow Metro, where the fission
events persisted, confirming a spontaneous process.[5]

Methodology for Rate Determination

A detailed experimental approach for quantifying the spontaneous fission rates of uranium
isotopes involves the following steps, as exemplified by early work with enriched samples:

o Sample Preparation: Thin foils of both natural uranium and uranium enriched in U-235 are
prepared, typically as an oxide layer (e.g., U308) on a metallic plate.[6]

e Mass Determination: The total mass of uranium is determined by precise weighing.[6] The
specific mass of the U-235 isotope is then quantified by placing the sample in a known
thermal neutron flux and measuring the rate of induced fission.[6]

» Fission Counting: The sample is placed inside a high-efficiency fission counter, such as a
parallel plate ionization chamber. The system is heavily shielded to minimize background
counts from cosmic rays and ambient neutrons.

» Data Acquisition: The number of fission events is counted over a long duration, often
hundreds or thousands of hours, to achieve statistically significant results due to the low
event rate.[6]

o Data Correction: The raw count data must be corrected for several factors to determine the
true fission rate:

o Counter Efficiency: The detection efficiency is determined by extrapolating the fission rate
from a constant neutron source against the amplifier's bias voltage to a zero-bias
condition.[6]
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o Fragment Absorption: A theoretical correction is applied to account for fission fragments
that do not escape the uranium layer due to the finite thickness of the sample.[6]

This general protocol, centered on meticulous preparation, long-term counting, and careful
correction for systematic errors, remains the fundamental basis for measuring the exceptionally
low rate of spontaneous fission in Uranium-235.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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